Cas no 2171734-31-7 (2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-5-yl}formamido)pent-4-ynoic acid)

• Product Name: 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-5-yl}formamido)pent-4-ynoic acid
• CAS No: 2171734-31-7
• MF: C₂₅H₂₁N₃O₅S
• MW: 475.51634478569
• CID: 6090914
• PubChem ID: 165554087
• Update Time: 2025-10-29

2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-5-yl}formamido)pent-4-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-5-yl}formamido)pent-4-ynoic acid
• 2-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,3-thiazol-5-yl}formamido)pent-4-ynoic acid
• 2171734-31-7
• EN300-1560277

• Inchi： 1S/C25H21N3O5S/c1-2-7-20(24(30)31)28-23(29)21-12-26-22(34-21)13-27-25(32)33-14-19-17-10-5-3-8-15(17)16-9-4-6-11-18(16)19/h1,3-6,8-12,19-20H,7,13-14H2,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： SMICBWAJCHUVFM-UHFFFAOYSA-N
• SMILES： S1C(=CN=C1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(C(=O)O)CC#C)=O

Computed Properties

• Exact Mass: 475.12019195g/mol
• Monoisotopic Mass: 475.12019195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 792
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 146Ų

Additional information on 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-5-yl}formamido)pent-4-ynoic acid

Introduction to 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-5-yl}formamido)pent-4-ynoic Acid (CAS No. 2171734-31-7)

2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-5-yl}formamido)pent-4-ynoic acid, identified by its CAS number 2171734-31-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit promising properties for therapeutic applications, particularly in the realm of drug discovery and development. Its unique structural features, including a fluoren-9-yl moiety and a pent-4-ynoic acid backbone, contribute to its potential as a key intermediate in the synthesis of novel bioactive agents.

The fluoren moiety is a well-known component in medicinal chemistry due to its ability to enhance the solubility and bioavailability of pharmaceutical compounds. Additionally, the presence of a methoxycarbonyl group suggests that this compound may serve as a versatile building block for further derivatization, allowing chemists to explore a wide range of structural modifications. The 1,3-thiazole ring is another critical feature, as it is frequently encountered in biologically active molecules and has been implicated in various pharmacological activities.

In recent years, there has been a growing interest in the development of compounds that incorporate heterocyclic scaffolds, such as the 1,3-thiazole core found in this molecule. These heterocycles are known for their stability and their ability to interact with biological targets in specific ways. The pent-4-ynoic acid moiety further enhances the structural complexity of this compound, providing additional opportunities for functionalization and optimization.

The synthesis of 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-5-yl}formamido)pent-4-ynoic acid involves multiple steps, each requiring careful consideration of reaction conditions and reagents. The introduction of the methoxycarbonyl group is particularly critical, as it serves as a protective group for the amino functionality and allows for subsequent modifications. The formation of the pent-4-yne linkage is another key step, as it introduces a reactive triple bond that can be utilized in further synthetic transformations.

The potential applications of this compound are vast and span across multiple therapeutic areas. One of the most promising areas is its use as a precursor for the development of small-molecule inhibitors targeting enzymes involved in cancer progression. The combination of the fluoren, methoxycarbonyl, and pent-4-yne moieties suggests that this compound may exhibit inhibitory activity against kinases and other enzymes that play a role in tumor growth and metastasis.

In addition to its potential as an anti-cancer agent, 2-(N-((N-((9H-fluorenylmethoxycarbonyl)amino)methyl)-1H-imidazolium]-1-carbonyl)-1H-imidazolium pentanonoate (CAS No. 2171734317) may also find utility in other therapeutic contexts. For instance, its structural features could make it a valuable tool for developing compounds that modulate inflammatory pathways or interact with neurotransmitter receptors. The versatility of its molecular framework allows for extensive chemical manipulation, enabling researchers to tailor its properties to specific biological targets.

The latest research in this field has highlighted the importance of incorporating heterocyclic motifs into drug candidates. Studies have shown that molecules containing structures similar to those found in 2-(N-((N-((9H-fluorenylmethoxycarbonyl)amino)methyl)-1H-imidazolium]-1-carbonyl)-1H-imidazolium pentanonoate exhibit enhanced binding affinity and improved pharmacokinetic profiles when tested against various biological targets. These findings underscore the significance of this compound as a potential lead molecule for further drug development.

The synthetic methodologies employed in the preparation of this compound have been refined over time to achieve higher yields and purities. Advances in catalytic techniques have enabled more efficient transformations, reducing the need for harsh reaction conditions and minimizing byproduct formation. These improvements have not only streamlined the synthesis process but also enhanced the overall quality of the final product.

The pharmacological evaluation of 2-(N-((N-((9H-fluorenylmethoxycarbonyl)amino)methyl)-1H-imidazolium]-1-carbonyl)-1H-imidazolium pentanonoate has begun to yield promising results. Initial studies have demonstrated its ability to interact with specific proteins and enzymes, suggesting potential therapeutic benefits. Further research is needed to fully elucidate its mechanism of action and assess its efficacy in preclinical models.

The future prospects for this compound are exciting and hold great promise for advancing our understanding of disease mechanisms and developing new treatments. As synthetic chemistry continues to evolve, new tools and techniques will become available to further optimize its structure and function. This will likely lead to the discovery of novel derivatives with enhanced biological activity and improved pharmacological properties.

In conclusion, 2-(N-((N-((9H-fluorenylmethoxycarbonyl)amino)methyl)-1H-imidazolium]-1-carbonyl)-1H-imidazolium pentanonoate (CAS No. 2171734317) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further exploration as a lead molecule in drug discovery efforts aimed at addressing various diseases.